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Chemical Properties & Storage Guidelines

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Shizukanolide F

CAS No.: 120061-96-3

Cat. No.: S1812710

The table below summarizes the key chemical properties and storage recommendations for Shizukanolide F

based on supplier documentation [1] [2].

Property Specification

CAS Number 120061-96-3 [1] [2]

Appearance Oil [1]

Molecular Formula C15H1804 [1]

Molecular Weight 262.3 g/mol [1]

Recommended Storage (Long- Desiccate at -20°C [1]

term)

Recommended Storage -80°C for 6 months; -20°C for 1 month [2]

(Solution)

Solubility Soluble in DMSO, Chloroform, Dichloromethane, Ethyl Acetate,

Acetone, etc. [1]

Frequently Asked Questions (FAQs)
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Q1: What is the best way to store Shizukanolide F for long-term stability? For long-term storage of the
solid compound (powder/oil), desiccate at -20°C [1]. Using a dedicated, water vapor-free freezer is ideal to

maintain stability over several years.

Q2: How should I prepare and store stock solutions of Shizukanolide F?

e Preparation: To achieve higher solubility, warm the vial at 37°C and use brief sonication in an
ultrasonic bath [1].

e Storage: Stock solutions can be stored at -80°C for approximately six months or at -20°C for about
one month [2]. For best results, prepare and use solutions on the same day [1].

Q3: The compound seems to have stuck to the cap or neck of the vial during shipping. What should I
do? This is a common occurrence during transportation. Gently take the vial out of its packaging and shake
it carefully until the compound falls to the bottom of the vial. For liquid products, a brief centrifugation at

500 x g will gather the liquid at the bottom [1].

Q4: What is the source and known biological activity of Shizukanolide F? Shizukanolide F is a novel
sesquiterpene (lindenanolide) isolated from plants of the Chloranthus genus, such as C. japonicus and C.
serratus [1]. Research indicates that Chloranthus serratus extracts containing Shizukanelide F possess anti-

inflammatory activity and have been studied in models of adjuvant-induced arthritis in rats [3].

Troubleshooting Guide

Issue Possible Cause Solution

Low Solubility Low temperature or Warm the vial to 37°C and shake in an ultrasonic
insufficient mixing. bath [1].

Compound Static or transportation Gently tap or shake the vial. Centrifuge liquid

Adhered to Vial vibrations. products at 500 x g [1].

Short Solution Degradation in solvent For maximum stability, store solutions at -80°C.

Shelf-Life over time. Aliquot to avoid freeze-thaw cycles [2].

Experimental Workflow: Solution Preparation
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For a standard workflow when preparing Shizukanolide F for experiments, you can follow this process,

which synthesizes the general tips from the supplier [1]:

Thaw at Room Temperature
(= 1 hour)

Warm at 37°C &
Sonicate Briefly

G’repare Stock SolutiorD

G\quuot if Necessar;)

Store at -80°C (6 months)
or -20°C (1 month)

Use in Experiment

Click to download full resolution via product page

Important Handling Notes
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e Thawing: Always allow the vial to stand at room temperature for at least an hour before opening
it. This prevents condensation and water absorption, which is critical for the stability of the compound
[1].

e Purity: When ordering, ensure your supplier provides a Certificate of Analysis (COA). One supplier
lists purity at >95% [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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best-practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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